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Compound of Interest

Compound Name: 4-Methyl-2-pentyne

Cat. No.: B1585047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 4-Methyl-2-pentyne (CAS No. 21020-27-9) in a laboratory setting. Adherence to

these guidelines is essential for ensuring personal safety and regulatory compliance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Methyl-2-pentyne is provided

below.[1][2][3][4] This information is crucial for understanding its behavior and potential

hazards.

Property Value

Molecular Formula C₆H₁₀

Molecular Weight 82.14 g/mol [2][3]

Appearance Colorless to Almost colorless clear liquid[3]

Boiling Point 71-73 °C[2]

Density 0.711 g/mL at 25 °C[2]

Flash Point -12 °C (10.4 °F) - closed cup[2]

Vapor Pressure Data not readily available
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Hazard Identification and Safety Precautions
4-Methyl-2-pentyne is a highly flammable liquid and vapor.[2][5] It may also be harmful if

swallowed and enters airways.[5][6] The primary hazards are summarized in the table below.

Hazard GHS Classification Precautionary Statements

Flammability
Flammable Liquid, Category

2[2]

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.[2][5]

P233: Keep container tightly

closed.[5] P240: Ground/bond

container and receiving

equipment.[5] P241: Use

explosion-proof

electrical/ventilating/lighting

equipment.[5] P242: Use only

non-sparking tools.[5] P243:

Take precautionary measures

against static discharge.[5]

Aspiration Hazard
May be fatal if swallowed and

enters airways

P301 + P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor. P331: Do NOT induce

vomiting.

Skin and Eye Contact
Avoid contact with skin and

eyes.

S24/25: Avoid contact with skin

and eyes.[7]

Inhalation Do not breathe vapour. S23: Do not breathe vapour.[7]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

4-Methyl-2-pentyne. The following PPE is mandatory when handling this chemical.
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PPE Category Specifications

Eye and Face Protection

Chemical safety goggles that meet ANSI Z.87.1

standards are required. A face shield should be

worn over safety goggles when there is a risk of

splashing.[8]

Hand Protection

Chemical-resistant gloves are required. While

specific breakthrough data for 4-Methyl-2-

pentyne is not available, nitrile or neoprene

gloves are recommended for handling volatile

organic compounds.[8] Always inspect gloves

for any signs of degradation before use and

replace them immediately if contact with the

chemical occurs.

Body Protection

A flame-resistant lab coat must be worn and

fully buttoned.[8] Long pants and closed-toe

shoes are also required. Avoid synthetic

clothing.

Respiratory Protection

All work with 4-Methyl-2-pentyne must be

conducted in a certified chemical fume hood to

minimize inhalation exposure.[2] If engineering

controls are not sufficient, a respirator with an

appropriate organic vapor cartridge (type ABEK)

may be necessary.[2]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the standard operating procedure for handling 4-Methyl-2-pentyne in a

laboratory environment.

4.1. Preparation and Pre-Handling Checklist

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 4-Methyl-2-pentyne.
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Ensure Proper Ventilation: Verify that the chemical fume hood is operational and has a

current certification.

Gather all necessary PPE: Ensure all required PPE is available and in good condition.

Prepare a clean workspace: Keep the work area free of clutter and remove all ignition

sources.[4]

Locate Emergency Equipment: Know the location of the nearest fire extinguisher, safety

shower, and eyewash station.

4.2. Handling the Chemical

Work in a Fume Hood: All transfers and manipulations of 4-Methyl-2-pentyne must be

performed inside a chemical fume hood.[2]

Grounding: When transferring the chemical from a larger container, ensure that both

containers are properly grounded to prevent static discharge.[5]

Use Appropriate Tools: Use non-sparking tools for all operations.[5]

Keep Containers Closed: Keep the container tightly closed when not in use to prevent the

escape of flammable vapors.[5]

Avoid Incompatible Materials: Keep 4-Methyl-2-pentyne away from strong oxidizing agents.

4.3. Storage

Store in a Flammables Cabinet: Store the chemical in a designated and approved

flammables storage cabinet.[5]

Maintain a Cool, Dry, and Well-Ventilated Area: The storage area should be cool, dry, and

well-ventilated.

Ensure Secure Sealing: To minimize vapor leakage, consider wrapping the container cap

threads with Teflon tape or using a secondary seal like parafilm.

Disposal Plan
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Proper disposal of 4-Methyl-2-pentyne and its contaminated waste is crucial to prevent

environmental contamination and ensure safety.

5.1. Waste Segregation and Collection

Designated Waste Container: Collect all liquid waste containing 4-Methyl-2-pentyne in a

dedicated, properly labeled hazardous waste container.

Container Material: Use a container made of a material compatible with flammable organic

liquids, such as a glass bottle or a metal safety can. Do not use metal containers for

corrosive wastes.[7]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "4-Methyl-2-pentyne," and the approximate concentration.

Solid Waste: Dispose of any contaminated solid waste (e.g., gloves, paper towels) in a

separate, clearly labeled solid hazardous waste container.

5.2. Step-by-Step Disposal Procedure

Collection: While working in the fume hood, carefully pour the 4-Methyl-2-pentyne waste

into the designated hazardous waste container.

Secure Closure: Securely close the waste container immediately after adding waste.

Containers must remain closed at all times except when adding waste.[7]

Storage of Waste: Store the hazardous waste container in a designated satellite

accumulation area within the laboratory. This area should be away from ignition sources and

incompatible chemicals.

Headspace: Leave adequate headspace in the liquid waste container (approximately 10% of

the container volume) to allow for vapor expansion.[7]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the hazardous waste. Do not pour 4-Methyl-2-
pentyne down the drain.
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Emergency Procedures
In the event of an emergency, follow these procedures.

Emergency Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

For a small spill, absorb the material with a non-

combustible absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

For a large spill, evacuate the area and contact

your institution's EHS office.

Fire

Use a dry chemical, carbon dioxide, or alcohol-

resistant foam fire extinguisher. Do not use

water, as it may be ineffective.

Workflow for Handling 4-Methyl-2-pentyne
The following diagram illustrates the logical workflow for the safe handling of 4-Methyl-2-
pentyne from preparation to disposal.
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Caption: Workflow for the safe handling of 4-Methyl-2-pentyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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